Cas no 1220029-27-5 (3-Chloro-2-(2-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(2-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine
• CAS No: 1220029-27-5
• MF: C₁₂H₁₄ClF₃N₂
• MW: 278.701172351837
• CID: 4688048
• Update Time: 2025-10-30

3-Chloro-2-(2-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-2-(2-METHYL-1-PIPERIDINYL)-5-(TRIFLUOROMETHYL)PYRIDINE
• 3-chloro-2-(2-methylpiperidin-1-yl)-5-(trifluoromethyl)pyridine
• 3-Chloro-2-(2-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H14ClF3N2/c1-8-4-2-3-5-18(8)11-10(13)6-9(7-17-11)12(14,15)16/h6-8H,2-5H2,1H3
• InChI Key： RJBHEURAJMQMTP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 285
• Topological Polar Surface Area: 16.1

Additional information on 3-Chloro-2-(2-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine

Introduction to 3-Chloro-2-(2-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine (CAS No: 1220029-27-5)

3-Chloro-2-(2-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine (CAS No: 1220029-27-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including a chloro substituent, a piperidine ring, and a trifluoromethyl group, exhibits promising potential in the development of novel therapeutic agents. The presence of these functional groups not only enhances its chemical reactivity but also contributes to its biological activity, making it a valuable scaffold for drug discovery.

The chloro group at the 3-position of the pyridine ring introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry. This reactivity allows for further derivatization, enabling the synthesis of more complex molecules with tailored pharmacological properties. The 2-methyl-1-piperidinyl moiety adds another layer of complexity, contributing to the compound's solubility and bioavailability in biological systems. Piperidine derivatives are well-known for their role in pharmaceuticals due to their ability to form stable hydrogen bonds and interact with biological targets.

The trifluoromethyl group at the 5-position is particularly noteworthy for its influence on metabolic stability and lipophilicity. This group is frequently incorporated into drug molecules to enhance their pharmacokinetic profiles, improve binding affinity to biological targets, and extend their half-life in vivo. The combination of these structural elements in 3-Chloro-2-(2-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine positions it as a versatile intermediate for the synthesis of potential drug candidates.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of this compound. Studies have demonstrated that the electronic properties influenced by the chloro, methyl-piperidinyl, and trifluoromethyl groups can be leveraged to optimize binding interactions with biological targets such as enzymes and receptors. These insights have guided the design of novel analogs with enhanced potency and selectivity.

In the realm of drug discovery, 3-Chloro-2-(2-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine has been explored as a precursor for kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The pyridine scaffold is particularly relevant in this context, as many kinase inhibitors feature pyridine derivatives due to their ability to modulate enzyme activity effectively. The compound's structural features align well with the requirements for inhibiting protein-protein interactions and modulating signal transduction pathways.

Moreover, the compound's potential in central nervous system (CNS) drug development has not gone unnoticed. Piperidine derivatives are known to cross the blood-brain barrier efficiently, making them suitable candidates for treating neurological disorders. The presence of the chloro and trifluoromethyl groups enhances lipophilicity, which is crucial for CNS penetration. Ongoing research is investigating its efficacy in models of neurodegenerative diseases, where modulation of neurotransmitter systems is key.

The synthesis of 3-Chloro-2-(2-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that subsequent biological evaluations are conducted on high-quality material. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound.

From a regulatory perspective, the handling and characterization of this compound must adhere to stringent guidelines to ensure safety and efficacy in preclinical and clinical studies. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its identity and purity. These methods provide critical data for regulatory submissions and ensure compliance with international standards.

The future prospects of 3-Chloro-2-(2-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine are promising, with ongoing research exploring its role in emerging therapeutic areas. Innovations in synthetic chemistry continue to unlock new possibilities for modifying its structure and enhancing its pharmacological properties. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.